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Compound of Interest

Compound Name: (5-methylfuran-2-yl)methanethiol

Cat. No.: B1595434 Get Quote

This technical guide provides an in-depth overview of (5-methylfuran-2-yl)methanethiol,
including its chemical identifiers, physicochemical properties, and relevant experimental

applications. The information is tailored for researchers, scientists, and professionals in the

field of drug development.

Chemical Identifiers
(5-methylfuran-2-yl)methanethiol is a furan derivative that has garnered interest in various

chemical and biological applications. A comprehensive list of its identifiers is provided below for

unambiguous reference.
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Identifier Type Value Reference(s)

CAS Number 59303-05-8 [1][2][3]

IUPAC Name
(5-methylfuran-2-

yl)methanethiol
[2]

Molecular Formula C6H8OS [2][3][4]

Molecular Weight 128.19 g/mol [2]

InChI
InChI=1S/C6H8OS/c1-5-2-3-

6(4-8)7-5/h2-3,8H,4H2,1H3
[2]

InChIKey
MGLMZOFGBDYNMH-

UHFFFAOYSA-N
[2]

Canonical SMILES CC1=CC=C(O1)CS [2][3]

FDA UNII 1NB0MP3CK9 [1][2]

EC Number 801-700-6 [2][3]

FEMA Number 4697 [2]

JECFA Number 2090 [2]

Synonyms

5-Methyl-2-furanmethanethiol,

(5-Methyl-2-furyl)methanethiol,

5-Methylfurfurylmercaptan

[2][3][4]

Physicochemical and Pharmacological Properties
The following table summarizes key quantitative data for (5-methylfuran-2-yl)methanethiol.
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Property Value Reference(s)

Physical Description

Colourless to yellow clear

liquid; Sulfurous roasted coffee

aroma

[2]

Boiling Point
177.00 to 179.00 °C @ 760.00

mm Hg
[2]

Flash Point 144.00 °F TCC (62.22 °C) [1]

Specific Gravity
1.04700 to 1.05700 @ 25.00

°C
[1]

Refractive Index
1.52300 to 1.52900 @ 20.00

°C
[1]

XLogP3 1.5 [2][3]

pKa 9.62 ± 0.10 (Predicted) [3]

Purity >95% [5]

Experimental Protocols
Recent research has highlighted the utility of derivatives of (5-methylfuran-2-yl)methanethiol
in bio-orthogonal chemistry. Specifically, its hydrolysis product, 2,5-dioxopentanyl, is used in

proximity-induced ligation reactions. Detailed methodologies from a study by Manicardi et al.

(2021) are presented below.[6]

This protocol describes a ligation reaction between peptide nucleic acid (PNA) probes,

templated by a DNA strand.

Preparation of Solutions: Prepare 100 µL of a buffered solution (PBS, pH 7.4) in a 0.5 mL

Eppendorf tube. The final concentration of all PNA probes should be 5 µM, diluted from a

100 µM stock solution.

Equilibration: Add the DNA template and the nucleophilic PNA to the buffered solution. Allow

the complex to equilibrate for 5 minutes.
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Ligation Reaction: Add the 2,5-dioxopentanyl-PNA (DOP-PNA) probe to the mixture. Allow

the reaction to proceed overnight at 25 °C.

Analysis: Collect the solution and analyze the ligation product using HPLC-UV, HPLC-MS,

and Urea-SDS-PAGE.

This method details the procedure for performing the ligation reaction on a solid surface, which

is useful for developing detection assays.

Solution Preparation: Freshly prepare oligonucleotide and PNA solutions in PBS (pH 7.4)

supplemented with 0.001% SDS (PBS-S) from 10 µM stock solutions.

Surface Pre-wetting: Pre-wet the surfaces of the 96-well plate for 30 minutes with a 0.001%

SDS solution.

Hybridization and Ligation: Add 50 µL of the oligonucleotide solution and 50 µL of a 1 µM

PNA solution to each well. Allow the reaction to proceed overnight at 40 °C.

Detection: The final ligation product can be detected through methods such as evaluating

peroxidase activity after incubation with NAv-HRP or by measuring the fluorescence

emission of a TAMRA reporting group.[6]

Visualized Experimental Workflow
The following diagram illustrates the workflow for the surface-templated detection system

described in the experimental protocols.
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Caption: Workflow for surface-templated PNA-PNA ligation and detection.

Safety and Handling
(5-methylfuran-2-yl)methanethiol is classified with several hazards. According to GHS

classifications, it may be a flammable liquid and vapor (H226), harmful if swallowed (H302),
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harmful in contact with skin (H312), cause skin irritation (H315), cause serious eye irritation

(H319), and be harmful if inhaled (H332).[2] It is essential to handle this chemical with

appropriate personal protective equipment, including gloves and eye protection, in a well-

ventilated area.[7] Avoid contact with open flames, hot surfaces, and other ignition sources.[8]

In case of inhalation, move the person to fresh air.[7] If the substance comes into contact with

skin, rinse with water. For eye contact, rinse with plenty of water. If swallowed, have the victim

drink water immediately and consult a physician.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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